Cas no 1195216-02-4 (2-(Chloromethoxy)-1-methyl-4-(1-methylethyl)benzene)

• Product Name: 2-(Chloromethoxy)-1-methyl-4-(1-methylethyl)benzene
• CAS No: 1195216-02-4
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• CID: 5262565
• Update Time: 2025-05-21

2-(Chloromethoxy)-1-methyl-4-(1-methylethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethoxy)-1-methyl-4-(1-methylethyl)benzene

• Inchi： 1S/C11H15ClO/c1-8(2)10-5-4-9(3)11(6-10)13-7-12/h4-6,8H,7H2,1-3H3
• InChI Key： RGRHHSCOVAOAIS-UHFFFAOYSA-N
• SMILES： C1(C)=CC=C(C(C)C)C=C1OCCl

Experimental Properties

• Density: 1.039±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 112.5 °C(Press: 9 Torr)

Additional information on 2-(Chloromethoxy)-1-methyl-4-(1-methylethyl)benzene

Comprehensive Overview of 2-(Chloromethoxy)-1-methyl-4-(1-methylethyl)benzene (CAS No. 1195216-02-4)

2-(Chloromethoxy)-1-methyl-4-(1-methylethyl)benzene, with the CAS number 1195216-02-4, is a specialized organic compound that has garnered attention in various industrial and research applications. This compound belongs to the class of substituted benzenes, characterized by its unique molecular structure featuring a chloromethoxy group and an isopropyl substituent. Its chemical properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in the fields of pharmaceuticals, agrochemicals, and specialty chemicals.

The growing interest in 2-(Chloromethoxy)-1-methyl-4-(1-methylethyl)benzene is reflected in the increasing number of searches related to its synthesis methods, applications, and safety data. Researchers and industry professionals often seek information on its physicochemical properties, such as melting point, boiling point, and solubility, to determine its suitability for specific processes. Additionally, the compound's role in the development of green chemistry solutions has become a hot topic, as sustainability remains a key focus in modern chemical research.

One of the most frequently asked questions about CAS No. 1195216-02-4 revolves around its stability and reactivity under different conditions. Understanding these aspects is crucial for handling and storage, ensuring optimal performance in laboratory and industrial settings. The compound's chloromethoxy group, in particular, is a reactive moiety that can participate in various chemical transformations, making it a versatile building block for synthetic chemists.

In the context of pharmaceutical applications, 2-(Chloromethoxy)-1-methyl-4-(1-methylethyl)benzene has been explored as a precursor in the synthesis of bioactive molecules. Its structural features allow for the introduction of additional functional groups, enabling the creation of compounds with potential therapeutic effects. This has led to increased interest in its patent literature and research publications, as scientists aim to uncover new drug candidates.

The agrochemical industry also benefits from the use of this compound, where it serves as an intermediate in the production of pesticides and herbicides. Its ability to act as a key synthon in the synthesis of these products highlights its importance in supporting global agricultural productivity. As environmental regulations become stricter, the demand for safer and more efficient chemical intermediates like 2-(Chloromethoxy)-1-methyl-4-(1-methylethyl)benzene is expected to rise.

From a market perspective, the availability and pricing of CAS No. 1195216-02-4 are common concerns among buyers. Suppliers often provide detailed specifications, including purity levels and packaging options, to meet the diverse needs of their clients. The compound's niche applications ensure a steady demand, though its production volumes remain relatively low compared to more widely used chemicals.

In conclusion, 2-(Chloromethoxy)-1-methyl-4-(1-methylethyl)benzene (CAS No. 1195216-02-4) is a compound of significant interest due to its versatile applications and unique chemical properties. Its role in pharmaceutical, agrochemical, and specialty chemical industries underscores its value as a synthetic intermediate. As research continues to uncover new uses for this compound, its relevance in both academic and industrial settings is likely to grow, making it a subject of ongoing exploration and innovation.